Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate

• IUPAC Name: tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate
• InChI: InChI=1S/C20H33N3O4/c1-5-17(24)22-12-9-15(10-13-22)18(25)23-11-7-6-8-16(23)14-21-19(26)27-20(2,3)4/h5,15-16H,1,6-14H2,2-4H3,(H,21,26)/t16-/m0/s1
• InChI Key: ARTBEJAHXGJMHX-INIZCTEOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1CCCCN1C(=O)C2CCN(CC2)C(=O)C=C
• Isomeric SMILES: CC(C)(C)OC(=O)NC[C@@H]1CCCCN1C(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C20H33N3O4
• Molecular Weight: 379.5 g/mol

Description

The compound is a carbamate derivative, which is a class of organic compounds that are derived from carbamic acid. They have the general structure R1R2NCOOR3, where R1, R2, and R3 are organic groups. In this case, the R1R2N group is a piperidine ring, which is a common motif in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The compound contains a piperidine ring, which is a six-membered ring with one nitrogen atom. Piperidine rings are known to adopt a chair conformation, similar to cyclohexane. The carbamate group is likely to be in an equatorial position on the ring, as this is the more stable conformation.

Chemical Reactions Analysis

Carbamates are known to undergo hydrolysis under acidic or basic conditions to yield the corresponding amine and a carboxylic acid or its salt. They can also react with Grignard reagents to form ureas.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Carbamates are generally stable compounds, but they can be hydrolyzed under acidic or basic conditions. They are usually solid at room temperature.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many carbamate derivatives are used as prodrugs, as they can be metabolized in the body to release the active drug.

Safety and Hazards

Carbamates are a diverse group of compounds, and their toxicity can vary widely. Some carbamates are used as pesticides and can be highly toxic, while others are used as medicines and are safe for human consumption when used as directed.

Future Directions

The future directions for research on this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.